121-33-5

Vanillin

In Stock

• CAS RN:
• 121-33-5

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-5,10H,1H3

• InChIKey:
• MWOOGOJBHIARFG-UHFFFAOYSA-N

• Vanillin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Vanillin is the main aroma constituent that contributes to the vanilla flavor. It occurs naturally in the vanilla pods.
  Vanillin is the world′ s most popular flavor and fragrance compound. It may be a potential agent of pharmacological importance and useful for the treatment of major depressive disorder. Eumelanin-inspired core derived from vanillin has been found to be useful for the synthesis of eumelanin-inspired small molecules and polymer via Sonogashira cross coupling. Biotechnology-based vanillin synthesis using ferulic acid, eugenol and glucose as substrates and bacteria, fungi and yeasts as microbial production hosts has been reported. Vanillin, a polar aromatic flavor compound, is present in the extracts of natural and artificial vanilla flavors.

6-bromo-1-methyl-1H-indole-2-carboxylic acid

In Stock

• CAS RN:
• 885121-33-5

• Formula:
• C10H8BrNO2

• InChI:
• InChI=1S/C10H8BrNO2/c1-12-8-5-7(11)3-2-6(8)4-9(12)10(13)14/h2-5H,1H3,(H,13,14)

• InChIKey:
• AOYPDQJNZQBEDW-UHFFFAOYSA-N

• 6-bromo-1-methyl-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8BrNO2 and its molecular weight is 254.083. The purity is usually 95%.

4-[2-(Dipropylamino)ethyl]-3-diazooxindole

• CAS RN:
• 1797121-33-5

• Formula:
• C16H22N4O

• InChI:
• InChI=1S/C16H22N4O/c1-3-9-20(10-4-2)11-8-12-6-5-7-13-14(12)15(19-17)16(21)18-13/h5-7,17H,3-4,8-11H2,1-2H3

• InChIKey:
• CGNYNQQIIDJJFC-UHFFFAOYSA-N

• 4-[2-(Dipropylamino)ethyl]-3-diazooxindole, also known as 4-[2-(Dipropylamino)ethyl]-3-diazooxindole, is a useful research compound. Its molecular formula is C16H22N4O and its molecular weight is 286.379. The purity is usually 95%.